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Compound of Interest

Compound Name: Benazolin-potassium

CAS No.: 67338-65-2

Cat. No.: B1260083

Get Quote

Benazolin-potassium is the potassium salt formulation of benazolin, a post-emergence

systemic herbicide belonging to the benzothiazolinone chemical class[1]. While the free acid

form of benazolin (CAS 3813-05-6) is the biologically active moiety, it is the potassium salt that

is most frequently utilized in commercial formulations due to its superior physicochemical

properties[2].

Table 1: Chemical Nomenclature & Identifiers

Parameter Value

IUPAC Name
potassium 2-(4-chloro-2-oxo-1,3-benzothiazol-3-

yl)acetate

Common Synonyms
Benazolin potassium salt, Benazolin-

potassium[ISO], 67338-65-2

CAS Registry Number 67338-65-2

Molecular Formula C9H5ClKNO3S

Molar Mass 281.76 g/mol

Canonical SMILES c1cc(c2c(c1)sc(=O)n2CC(=O)[O-])Cl.[K+]
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Formulation Causality: The Potassium Salt
Advantage
In chemical development, the choice of salt form is never arbitrary. Benazolin in its free acid

form exhibits low aqueous solubility, severely limiting its efficacy as a foliar spray[3]. By

neutralizing the carboxylic acid moiety with potassium hydroxide, the resulting benazolin-
potassium salt achieves a highly hydrophilic profile[2].

The Causality: This chemical modification is critical because it allows for the creation of Soluble

Concentrates (SL). When applied to plant foliage, the dissolved potassium salt remains in

solution longer on the leaf surface, preventing premature crystallization. This facilitates superior

cuticular penetration and subsequent rapid translocation through the plant's vascular system

(both phloem and xylem), ensuring the active ingredient reaches the apical meristems where it

exerts its herbicidal effect[4].

Mechanism of Action: Synthetic Auxin Mimicry
Benazolin-potassium functions as a synthetic auxin (Group O / Group 4 herbicide), mimicking

the natural plant hormone indole-3-acetic acid (IAA)[5].

Upon entering the plant cell, the potassium salt dissociates, releasing the active benazolin

anion. This anion binds to the TIR1/AFB family of auxin receptors. The binding stabilizes the

interaction between the TIR1/AFB receptor and Aux/IAA repressor proteins. This structural

stabilization triggers the ubiquitination of the Aux/IAA proteins by the SCF E3 ubiquitin ligase

complex, marking them for rapid destruction by the 26S proteasome. The degradation of these

repressors unleashes Auxin Response Factors (ARFs), leading to a massive, unregulated

transcription of auxin-responsive genes. This hyper-stimulation causes lethal cellular

elongation, epinasty, vascular tissue rupture, and ultimately, plant death[3].
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Fig 1. Auxin-mimicry signaling disruption pathway induced by benazolin.
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Environmental Fate & Microbial Metabolism
In soil and aqueous environments, benazolin is subject to microbial degradation, preventing

long-term bioaccumulation. Strains such as Methyloversatilis sp. cd-1 have been identified as

key drivers of this biodegradation process[6]. The metabolic pathway typically initiates with the

cleavage of the acetate side chain, followed by the enzymatic opening of the benzothiazoline

ring. This ring-opening is a critical detoxification step, ultimately leading to the mineralization of

the compound into harmless inorganic constituents[6].

Analytical Characterization: LC-MS/MS
Quantification Protocol
To ensure regulatory compliance and monitor environmental persistence, precise quantification

of benazolin-potassium is required. A robust Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS) workflow coupled with Solid Phase Extraction (SPE) is the gold

standard for this analysis[7].

Step-by-Step Methodology
Matrix Extraction: Weigh 10.0 g of the homogenized sample (soil or plant tissue) into a 50

mL centrifuge tube. Add 10 mL of 1% acetic acid in acetonitrile.

Causality: The acidic environment (pH < pKa of benazolin) ensures the target analyte

remains protonated (in its free acid form), suppressing ionization and maximizing its

partitioning into the organic solvent during extraction.

Phase Separation (QuEChERS): Add 4.0 g anhydrous MgSO4 and 1.0 g NaCl. Shake

vigorously for 1 minute and centrifuge at 4000 rpm for 5 minutes.

Causality: MgSO4 drives an exothermic dehydration of the organic phase, while NaCl

induces a salting-out effect, forcing the benazolin into the upper acetonitrile layer.

SPE Clean-Up: Transfer the supernatant to an Oasis HLB (Hydrophilic-Lipophilic Balance)

SPE cartridge pre-conditioned with methanol and water. Wash with 5% methanol in water

and elute with 100% methanol.
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Causality: The polymeric sorbent retains benazolin via hydrophobic interactions while

polar matrix interferents (like humic acids) are washed away. This is a self-validating step

to prevent isobaric interferences and ion suppression in the MS source[7].

LC-MS/MS Quantification: Inject 5 µL of the eluate onto a C18 reversed-phase column. Use

a mobile phase of 5 mM ammonium acetate (A) and methanol (B). Detect using Electrospray

Ionization in negative mode (ESI-).

Causality: Ammonium acetate acts as a volatile buffer that stabilizes the pH of the mobile

phase, actively promoting the formation of the deprotonated molecular ion [M-H]- at m/z

241.9 in the ESI source[6].
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Fig 2. Step-by-step LC-MS/MS analytical workflow for benazolin-potassium quantification.

Table 2: Mass Spectrometry (ESI-) MRM Transitions
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Parameter Value Causality / Rationale

Precursor Ion (m/z) 241.93 [M-H]-
Deprotonation of the carboxylic

acid group in ESI- mode.

Product Ion 1 (m/z) 197.96

Quantifier Ion: Formed via the

neutral loss of CO2 (44 Da).

Highly abundant and stable for

accurate integration[6].

Product Ion 2 (m/z) 169.98

Qualifier Ion: Used to verify

peak purity. A consistent ratio

between 197.96 and 169.98

validates the absence of co-

eluting interferences[6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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